Cas no 1540266-90-7 (2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one)

• Product Name: 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one
• CAS No: 1540266-90-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6542681
• PubChem ID: 165977173
• Update Time: 2025-07-02

2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one
• 1540266-90-7
• EN300-1729608

• Inchi： 1S/C7H10N2O3/c1-4(8)7(10)5-3-6(11-2)9-12-5/h3-4H,8H2,1-2H3
• InChI Key： RFCJLQBOLMMXFK-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C(C)N)=O

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one

Professional Introduction to Compound with CAS No. 1540266-90-7 and Product Name: 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one

The compound with the CAS number 1540266-90-7 and the product name 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a 3-methoxy-1,2-oxazol moiety in its molecular structure suggests a high degree of functional complexity, which is often leveraged in the design of bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The oxazole ring is particularly noteworthy for its role in modulating biological pathways and its prevalence in natural products and synthetic drugs. In the case of 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one, the combination of the amino group and the oxazole substituent opens up a wide range of possible interactions with biological targets. This makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The 3-methoxy group attached to the oxazole ring introduces additional electronic and steric features that can influence the compound's reactivity and binding affinity. Such modifications are often employed to fine-tune pharmacokinetic properties, enhancing both efficacy and selectivity. The propanone backbone provides a flexible scaffold that can be further functionalized to explore different chemical space, allowing researchers to optimize the compound's biological activity.

In the context of current pharmaceutical research, there is a growing interest in molecules that can modulate inflammatory pathways. The oxazole moiety has been shown to exhibit anti-inflammatory properties in several preclinical studies. By incorporating this structural element into 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one, researchers aim to harness these effects for therapeutic purposes. The compound's potential as an anti-inflammatory agent is further supported by its ability to interact with key enzymes and receptors involved in inflammation.

Another area of interest is the compound's potential role in neurodegenerative diseases. The 3-methoxy group on the oxazole ring has been associated with compounds that show promise in treating conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 2-amino-1-(3-methoxy-1,2-oxazol-5-yl)propan-1-one suggest that it may be capable of interfering with pathological processes associated with these diseases, making it an attractive candidate for further exploration.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The introduction of the 3-methoxy group and the installation of the amino functionality at the propanone position are critical steps that must be carefully optimized. Advances in synthetic methodologies have enabled researchers to produce increasingly complex molecules like this one with greater efficiency and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-amino-1-(3-methoxy-1,2-oxazol-5-yi)propanon and biological targets. These studies help predict binding affinities, identify potential side effects, and guide structural modifications. By leveraging computational tools, researchers can accelerate the drug discovery process and increase the likelihood of success in clinical trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The versatility of 2-amino-l-(3-methoxy-l,l-dioxol-Syl)-prop-on-l-one underscores its importance as a building block in synthetic chemistry.

In conclusion,1540266_90_7and its corresponding product name,_amino--(metho - _ _ _ _ _ _ _ _ _y--dioxol--y)--prop--_--one, represent a significant contribution to chemical biology and pharmaceutical research. The compound's unique structural features, combined with its potential biological activities, make it a valuable asset for further investigation. As research continues to uncover new applications for this molecule,1540266_90_7is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines.